Cas no 1368564-69-5 (2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine
• CAS No: 1368564-69-5
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5961120
• PubChem ID: 82469597
• Update Time: 2025-06-13

2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine
• 1368564-69-5
• EN300-1967350

• Inchi： 1S/C10H13ClFN/c1-10(2,6-13)8-5-7(11)3-4-9(8)12/h3-5H,6,13H2,1-2H3
• InChI Key： WMCUOSWISCRWAN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C)(C)CN)F

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine

Recent Advances in the Study of 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine (CAS: 1368564-69-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine (CAS: 1368564-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a chloro-fluorophenyl group and a methylpropan-1-amine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role as a potential central nervous system (CNS) agent. Preliminary studies suggest that 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine may interact with neurotransmitter systems, particularly those involving dopamine and serotonin. These interactions could have implications for the treatment of neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

In addition to its CNS activity, recent investigations have explored the compound's potential as a building block for more complex pharmaceutical agents. Its structural versatility allows for modifications that can enhance its bioavailability, selectivity, and efficacy. For instance, researchers have synthesized derivatives of 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine to evaluate their binding affinities to specific receptors and enzymes. These efforts aim to optimize the compound's properties for targeted drug development.

The synthesis of 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is critical for its further development and commercialization. Notably, green chemistry approaches have been employed to minimize environmental impact and improve the sustainability of the synthesis process.

Despite these promising developments, challenges remain in the research and development of 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine. Issues such as potential toxicity, metabolic stability, and off-target effects need to be thoroughly investigated. Regulatory considerations and the need for comprehensive preclinical and clinical trials also pose significant hurdles. Nevertheless, the compound's unique properties and therapeutic potential continue to drive innovation in this area.

In conclusion, 2-(5-chloro-2-fluorophenyl)-2-methylpropan-1-amine (CAS: 1368564-69-5) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its diverse applications, from CNS therapeutics to drug development, highlight its versatility and potential impact on the field. Continued research efforts, supported by advancements in synthetic chemistry and pharmacological studies, will be essential to unlock its full potential and translate these findings into clinical applications.